Cas no 1804487-30-6 (5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid
• CAS No: 1804487-30-6
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4807348
• Update Time: 2025-06-08

5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6(10)5-4(8(14)15)3(1-12)2-13-7(5)11/h2,6H,(H,14,15)
• InChI Key： UHOXAZABOUXQLK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid

5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid (CAS No. 1804487-30-6): A Comprehensive Overview

5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid (CAS No. 1804487-30-6) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse applications in drug discovery and development.

The molecular structure of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid is characterized by the presence of a cyano group, a difluoromethyl group, and a fluorine atom, all of which contribute to its distinct chemical properties. The cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The difluoromethyl group, on the other hand, provides steric hindrance and metabolic stability, making it an attractive moiety in drug design. The fluorine atom further modulates the compound's physicochemical properties, such as lipophilicity and solubility.

Recent studies have highlighted the potential of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative disorders. The compound's ability to selectively target these enzymes makes it a promising candidate for further investigation.

In addition to its enzymatic inhibition properties, 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to modulate the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in inflammatory diseases such as arthritis and asthma. These findings suggest that the compound could be developed into novel therapeutic agents for managing chronic inflammation.

The synthesis of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 2-fluoro-3-(difluoromethyl)pyridine with cyanide ions followed by carboxylation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to enhance the efficiency of the process.

The physicochemical properties of 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid, including its solubility, stability, and bioavailability, have been extensively studied to ensure its suitability for pharmaceutical applications. These properties are crucial for optimizing drug delivery systems and improving therapeutic outcomes. For example, the compound's lipophilicity can be fine-tuned by modifying its functional groups to achieve optimal absorption and distribution in biological systems.

Clinical trials involving 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with the compound demonstrating good tolerability and a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid (CAS No. 1804487-30-6) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.